![molecular formula C18H22ClNO B034176 3-Piperidinol, 2-(diphenylmethyl)-, hydrochloride CAS No. 19946-20-4](/img/structure/B34176.png)
3-Piperidinol, 2-(diphenylmethyl)-, hydrochloride
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Overview
Description
3-Piperidinol, 2-(diphenylmethyl)-, hydrochloride, also known as Diphenylmethylpiperidinol hydrochloride, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride has been studied for its potential applications in various fields, including pharmacology, neuroscience, and medicinal chemistry. It has been shown to have analgesic, anxiolytic, and antipsychotic properties, making it a potential candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride is not fully understood. However, it is believed to act on the central nervous system by binding to certain receptors, such as the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects
3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride has been shown to have various biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its analgesic and anxiolytic effects. It has also been shown to have antipsychotic effects, possibly due to its ability to block the dopamine D2 receptor.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. However, its potential side effects and toxicity may limit its use in certain experiments.
Future Directions
There are several future directions for the research and development of 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride. One possible direction is the exploration of its potential as a treatment for various neurological and psychiatric disorders, such as schizophrenia and depression. Another direction is the development of new analogs of 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride with improved properties and fewer side effects.
Conclusion
In conclusion, 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride and its analogs for the development of new drugs.
Synthesis Methods
The synthesis of 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride involves the reaction of diphenylmethyl chloride with piperidine in the presence of a base. The resulting product is then hydrolyzed to obtain 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol, which is then reacted with hydrochloric acid to form 3-Piperidinol, 2-(diphenylmethyl)-, hydrochlorideylpiperidinol hydrochloride.
properties
CAS RN |
19946-20-4 |
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Product Name |
3-Piperidinol, 2-(diphenylmethyl)-, hydrochloride |
Molecular Formula |
C18H22ClNO |
Molecular Weight |
303.8 g/mol |
IUPAC Name |
2-benzhydrylpiperidin-3-ol;hydrochloride |
InChI |
InChI=1S/C18H21NO.ClH/c20-16-12-7-13-19-18(16)17(14-8-3-1-4-9-14)15-10-5-2-6-11-15;/h1-6,8-11,16-20H,7,12-13H2;1H |
InChI Key |
LOPBPOPPZHDYOX-UHFFFAOYSA-N |
SMILES |
C1CC(C(NC1)C(C2=CC=CC=C2)C3=CC=CC=C3)O.Cl |
Canonical SMILES |
C1CC(C(NC1)C(C2=CC=CC=C2)C3=CC=CC=C3)O.Cl |
synonyms |
3-Piperidinol, 2-(diphenylmethyl)-, hydrochloride |
Origin of Product |
United States |
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